Methyl 2-[(dimethylcarbamothioyl)oxy]-4-methoxybenzoate
Overview
Description
“Methyl 2-[(dimethylcarbamothioyl)oxy]-4-methoxybenzoate” is a chemical compound with the CAS Number: 104795-54-2 . It has a molecular weight of 269.32 and its IUPAC name is methyl 2-{[(dimethylamino)carbothioyl]oxy}-4-methoxybenzoate .
Synthesis Analysis
The synthesis of this compound involves the reaction of methyl 2-hydroxy-5-nitrobenzoate with dimethylthiocarbamoyl chloride in the presence of DABCO . The reaction is carried out in anhydrous DMF at room temperature under a nitrogen atmosphere .Molecular Structure Analysis
The InChI code for this compound is 1S/C12H15NO4S/c1-13(2)12(18)17-10-7-8(15-3)5-6-9(10)11(14)16-4/h5-7H,1-4H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model for further analysis.Physical and Chemical Properties Analysis
This compound is a solid . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the available sources.Scientific Research Applications
Conformation and Steric Effects in Mono- and Dimethoxybenzoic Acids
- Research Focus : Investigated the conformation of mono- and dimethoxybenzoic acids in various solvents, highlighting the role of intramolecular hydrogen bonding and its influence on acidity and steric effects (Exner et al., 1999).
Synthesis of 4-Amino-5-ethylsulfonyl-2-methoxybenzoic Acid
- Application : Describes the synthesis of an intermediate compound useful in pharmaceuticals, demonstrating the chemical manipulation of methoxybenzoic acid derivatives (Wang Yu, 2008).
Synthesis of Geranyl Phenyl Ethers
- Synthetic Process : Details the synthesis of geranyl ethers, showcasing the versatility of methoxybenzoate derivatives in creating diverse organic compounds (Baek, Perry, Weavers, 1998).
Corrinoid-Dependent Methyl Transfer Reactions
- Biochemical Perspective : Explores the biochemical processes involving methoxybenzoates, highlighting their role in microbial metabolism and carbon source utilization (Stupperich, Konle, 1993).
Photochemistry of Pesticides
- Environmental Impact : Discusses the photolysis of methyl 2-benzimidazolecarbamate, indicating the environmental interactions and transformations of similar methyl esters (Abdou et al., 1985).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . In case of inadequate ventilation, respiratory protection should be worn .
Properties
IUPAC Name |
methyl 2-(dimethylcarbamothioyloxy)-4-methoxybenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4S/c1-13(2)12(18)17-10-7-8(15-3)5-6-9(10)11(14)16-4/h5-7H,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGFUIROALAEZSK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=S)OC1=C(C=CC(=C1)OC)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
104795-54-2 | |
Record name | methyl 2-[(dimethylcarbamothioyl)oxy]-4-methoxybenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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